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Compound of Interest

Compound Name: 5-IAF

CAS No.: 63368-54-7

Cat. No.: B1672876

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Iodoacetamidofluorescein (5-IAF) is a thiol-reactive fluorescent dye widely used for labeling

proteins, peptides, and other biomolecules. The iodoacetamide group of 5-IAF selectively

reacts with free sulfhydryl groups (cysteine residues) under physiological to slightly alkaline

conditions to form a stable thioether bond. This covalent labeling allows for the sensitive

detection and tracking of molecules in various biological assays. Proper selection of the

labeling buffer composition and pH is critical for achieving high labeling efficiency and

specificity. These application notes provide detailed protocols and guidance on the optimal

buffer conditions for 5-IAF labeling.

Chemical Reaction
The labeling reaction of 5-IAF with a sulfhydryl group-containing molecule (R-SH) proceeds via

a nucleophilic substitution mechanism.
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5-IAF Labeling Reaction

5-IAF
(Fluorescein-Iodoacetamide)

Labeled Protein
(Stable Thioether Bond)

pH 7.2 - 8.3

Protein-SH
(Sulfhydryl Group)

HI
(Hydroiodic Acid)
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5-IAF Labeling Workflow

1. Prepare Protein Sample
(Dissolve in amine-free buffer)

2. (Optional) Reduce Disulfide Bonds
(e.g., with DTT or TCEP)

3. Remove Reducing Agent
(e.g., desalting column)

5. Labeling Reaction
(Add 5-IAF to protein, incubate in the dark)

4. Prepare 5-IAF Stock Solution
(e.g., in DMSO or DMF)

6. Purify Labeled Protein
(Remove excess dye via desalting or dialysis)

7. Characterize and Store
(Determine degree of labeling, store appropriately)
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Muscle Contraction Signaling

Ca2+ Release

Troponin Complex

Tropomyosin Shift

Actin
(Labeled with 5-IAF)

Cross-Bridge Formation

Myosin Head
(Labeled with 5-IAF)

Power Stroke
(Muscle Contraction)

ATP Hydrolysis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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